16-Ketoestradiol
16-Ketoestradiol
16-Ketoestradiol is a 16-oxo steroid.
Brand Name:
Vulcanchem
CAS No.:
566-75-6
VCID:
VC20789177
InChI:
InChI=1S/C18H22O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-15,17,19,21H,2,4,6-7,9H2,1H3/t13-,14-,15+,17+,18+/m1/s1
SMILES:
CC12CCC3C(C1CC(=O)C2O)CCC4=C3C=CC(=C4)O
Molecular Formula:
C18H22O3
Molecular Weight:
286.4 g/mol
16-Ketoestradiol
CAS No.: 566-75-6
Cat. No.: VC20789177
Molecular Formula: C18H22O3
Molecular Weight: 286.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 16-Ketoestradiol is a 16-oxo steroid. |
|---|---|
| CAS No. | 566-75-6 |
| Molecular Formula | C18H22O3 |
| Molecular Weight | 286.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17R)-3,17-dihydroxy-13-methyl-7,8,9,11,12,14,15,17-octahydro-6H-cyclopenta[a]phenanthren-16-one |
| Standard InChI | InChI=1S/C18H22O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-15,17,19,21H,2,4,6-7,9H2,1H3/t13-,14-,15+,17+,18+/m1/s1 |
| Standard InChI Key | KJDGFQJCHFJTRH-YONAWACDSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC(=O)[C@@H]2O)CCC4=C3C=CC(=C4)O |
| SMILES | CC12CCC3C(C1CC(=O)C2O)CCC4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3C(C1CC(=O)C2O)CCC4=C3C=CC(=C4)O |
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